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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B14793205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Onitisin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside.[1][2] It is isolated

from the herbs of Onychium japonicum, a fern species.[2] While the chemical structure and

basic properties of Onitisin 2'-O-glucoside have been identified, a comprehensive

understanding of its biological activities and potential therapeutic applications remains largely

unexplored in publicly available scientific literature. This document aims to provide a concise

summary of the known information and highlight the current knowledge gaps regarding this

compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Onitisin 2'-O-glucoside is

presented in the table below. This information is compiled from publicly accessible chemical

databases.
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Property Value Source

CAS Number 62043-53-2 ChemFaces

Molecular Formula C21H30O9 ChemFaces

Appearance Powder BOC Sciences

Purity >98%
BOC Sciences, Henan

Allgreen Chemical Co.,Ltd

Source
The herbs of Onychium

japonicum
ChemFaces

Storage 2-8°C, tightly sealed ChemFaces

Potential Therapeutic Relevance: A Field of
Opportunity
Currently, there is a significant lack of published research detailing the specific therapeutic

targets, mechanisms of action, or signaling pathways associated with Onitisin 2'-O-glucoside.

While many other plant-derived glycosides, such as those of quercetin and luteolin, have

demonstrated a range of biological activities including antioxidant and anti-inflammatory effects,

no such data is readily available for Onitisin 2'-O-glucoside.

The absence of experimental data, including quantitative measures of biological activity (e.g.,

IC50 values) and detailed experimental protocols, prevents the construction of a

comprehensive technical guide on its therapeutic potential.

Future Directions and Research Imperatives
The structural characteristics of Onitisin 2'-O-glucoside, as a sesquiterpenoid glycoside,

suggest that it may possess biological activities of therapeutic interest. To elucidate its

potential, the following areas of research are critical:

Bioactivity Screening: Comprehensive in vitro screening assays are necessary to identify any

potential biological effects, such as anti-inflammatory, antioxidant, anticancer, or

antimicrobial activities.
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Target Identification and Validation: Should initial screening reveal significant bioactivity,

subsequent studies will be required to identify and validate the specific molecular targets of

Onitisin 2'-O-glucoside.

Mechanism of Action Studies: Elucidating the signaling pathways and molecular

mechanisms through which Onitisin 2'-O-glucoside exerts its effects will be crucial for

understanding its therapeutic potential.

Preclinical and Clinical Studies: Following promising in vitro and mechanistic studies, further

evaluation in preclinical animal models and ultimately in human clinical trials would be

necessary to establish its safety and efficacy.

Conclusion
Onitisin 2'-O-glucoside represents a natural product with an undefined therapeutic potential.

While its basic chemical properties are known, a significant gap exists in the scientific literature

regarding its biological activities and mechanisms of action. This presents a clear opportunity

for researchers in natural product chemistry, pharmacology, and drug discovery to explore the

potential of this compound. Further investigation is essential to unlock any therapeutic promise

held by Onitisin 2'-O-glucoside. At present, the lack of available data means that no specific

therapeutic targets can be definitively identified or described.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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